Cas no 1804477-53-9 (Ethyl 2-methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1804477-53-9
• MF: C₁₂H₁₁F₆NO₄
• MW: 347.210464715958
• CID: 4841036
• Update Time: 2025-06-14

Ethyl 2-methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H11F6NO4/c1-3-22-8(20)5-6-4-7(23-12(16,17)18)9(11(13,14)15)19-10(6)21-2/h4H,3,5H2,1-2H3
• InChI Key： YUZOQIGOGNRLKX-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(=N1)OC)CC(=O)OCC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• XLogP3: 3.4
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate

Research Brief on Ethyl 2-methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate (CAS: 1804477-53-9)

Ethyl 2-methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate (CAS: 1804477-53-9) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound belongs to a class of molecules known for their bioisosteric potential, where fluorine atoms and trifluoromethoxy groups enhance metabolic stability and lipophilicity, making it a promising candidate for medicinal chemistry applications.

Recent studies have focused on the synthesis and functionalization of this compound, particularly its role as an intermediate in the development of novel therapeutic agents. Researchers have explored its utility in the synthesis of kinase inhibitors and anti-inflammatory agents, leveraging its trifluoromethyl and trifluoromethoxy substituents to improve binding affinity and selectivity toward target proteins. The compound's structural features also make it a valuable scaffold for probing structure-activity relationships (SAR) in drug design.

One notable application of Ethyl 2-methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate is in the development of small-molecule inhibitors targeting protein kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the synthesis of selective JAK3 inhibitors, which showed potent activity in preclinical models of autoimmune disorders. The trifluoromethyl group was critical for enhancing the compound's pharmacokinetic properties, including oral bioavailability and metabolic stability.

In addition to its therapeutic potential, the compound has also been investigated for its chemical reactivity. Recent work in Organic Letters highlighted its utility in palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl and heteroaryl groups at the pyridine core. This versatility underscores its value in synthetic chemistry, particularly for constructing complex molecules with tailored properties.

Despite these advancements, challenges remain in optimizing the compound's synthetic routes and scaling up production. Researchers are actively exploring greener and more efficient methodologies, such as continuous flow chemistry, to address these limitations. Future directions may include further exploration of its biological activities and the development of derivatives with improved efficacy and safety profiles.

In conclusion, Ethyl 2-methoxy-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate (CAS: 1804477-53-9) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and broad applicability make it a focal point for ongoing investigations, with potential implications for drug discovery and development.